Cas no 54014-05-0 (5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol)

• Product Name: 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol
• CAS No: 54014-05-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1589210
• PubChem ID: 3041364
• Update Time: 2025-06-22

5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]methanol
• 54014-05-0
• AKOS000125550
• DTXSID90202334
• CS-0257303
• G26078
• EN300-66873
• 5-(3-Methylphenyl)-1,3,4-oxadiazole-2-methanol
• 1,3,4-Oxadiazole-2-methanol, 5-(3-methylphenyl)-
• Z228585678
• 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol

• Inchi： 1S/C10H10N2O2/c1-7-3-2-4-8(5-7)10-12-11-9(6-13)14-10/h2-5,13H,6H2,1H3
• InChI Key： HCMBDGSFVLBUGU-UHFFFAOYSA-N
• SMILES： O1C(CO)=NN=C1C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15

Additional information on 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol

Comprehensive Overview of 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol (CAS No. 54014-05-0)

5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol (CAS No. 54014-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the methanol group at the 2-position of the oxadiazole ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel antimicrobial and anti-inflammatory agents. The compound's unique structure allows it to interact with various biological targets, which is why it is frequently explored in high-throughput screening (HTS) assays. Additionally, its derivatives have shown promise in addressing drug-resistant infections, a pressing global health concern.

From an industrial perspective, CAS No. 54014-05-0 is often utilized in the synthesis of crop protection chemicals. Its oxadiazole core contributes to the stability and efficacy of agrochemical formulations, which aligns with the growing emphasis on sustainable agriculture. Farmers and agronomists are increasingly seeking solutions to improve crop yields while minimizing environmental impact, and this compound's derivatives are being studied for their potential in eco-friendly pesticides.

The compound's spectroscopic properties and structural elucidation have also been subjects of academic interest. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol and its derivatives. These studies are crucial for ensuring the purity and consistency of the compound, especially when used in pharmaceutical formulations.

Another area where 54014-05-0 has shown potential is in material science. Researchers are investigating its incorporation into polymeric materials to enhance their thermal and mechanical properties. This application is particularly relevant in the development of high-performance coatings and electronic components, which are in high demand due to the rapid advancement of renewable energy technologies.

Given the compound's versatility, it is no surprise that queries like "synthesis of 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol" and "applications of CAS 54014-05-0" are trending in scientific databases. The rise of AI-driven drug discovery platforms has further amplified interest in such compounds, as they are often flagged for their bioactive potential. Moreover, the compound's relevance to green chemistry principles makes it a topic of discussion in forums focused on sustainable innovation.

In conclusion, 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylmethanol (CAS No. 54014-05-0) is a multifaceted compound with applications spanning pharmaceuticals, agriculture, and material science. Its unique structural features and reactivity profile continue to inspire research across multiple disciplines, making it a compound of enduring significance in modern chemistry.